Cas no 1781128-66-2 (5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride)
5,5-Difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine hydrochloride is a fluorinated bicyclic amine derivative with potential applications in medicinal chemistry and pharmaceutical research. The incorporation of difluoro substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The hydrochloride salt form improves solubility and handling properties. Its rigid pentalene scaffold offers structural diversity for designing bioactive compounds, particularly in central nervous system (CNS) targeting molecules. The compound's stereochemistry and functional group versatility allow for further derivatization, supporting the development of novel therapeutic agents. Suitable for use under controlled conditions, it requires proper storage and handling due to its sensitivity.
1781128-66-2 structure
Product Name:5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride
CAS No:1781128-66-2
MF:C8H14ClF2N
MW:197.65326833725
CID:5274959
Update Time:2026-03-09
5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5,5-Difluorooctahydropentalen-2-aminehydrochloride
- 5,5-Difluorooctahydropentalen-2-amine hydrochloride
- 5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride
-
- Inchi: 1S/C8H13F2N.ClH/c9-8(10)3-5-1-7(11)2-6(5)4-8;/h5-7H,1-4,11H2;1H
- InChI Key: GYSUUCFSWYXOPZ-UHFFFAOYSA-N
- SMILES: Cl.FC1(CC2CC(CC2C1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 154
- Topological Polar Surface Area: 26
5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572108-100mg |
5,5-Difluorooctahydropentalen-2-amine hydrochloride |
1781128-66-2 | 98% | 100mg |
¥8184 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572108-250mg |
5,5-Difluorooctahydropentalen-2-amine hydrochloride |
1781128-66-2 | 98% | 250mg |
¥15360 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572108-500mg |
5,5-Difluorooctahydropentalen-2-amine hydrochloride |
1781128-66-2 | 98% | 500mg |
¥17745 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572108-1g |
5,5-Difluorooctahydropentalen-2-amine hydrochloride |
1781128-66-2 | 98% | 1g |
¥22193 | 2023-04-09 | |
| Cooke Chemical | LN5419957-100mg |
5 |
1781128-66-2 | 5-Difluorooctahydropentalen-2-aminehydrochloride | 100mg |
RMB 5456.00 | 2025-02-21 | |
| Cooke Chemical | LN5419957-250mg |
5 |
1781128-66-2 | 5-Difluorooctahydropentalen-2-aminehydrochloride | 250mg |
RMB 8192.00 | 2025-02-21 | |
| Cooke Chemical | LN5419957-500mg |
5 |
1781128-66-2 | 5-Difluorooctahydropentalen-2-aminehydrochloride | 500mg |
RMB 10920.00 | 2025-02-21 | |
| Cooke Chemical | LN5419957-1g |
5 |
1781128-66-2 | 5-Difluorooctahydropentalen-2-aminehydrochloride | 1g |
RMB 13657.60 | 2025-02-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5059-1-100MG |
5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride |
1781128-66-2 | 95% | 100MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5059-1-250MG |
5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride |
1781128-66-2 | 95% | 250MG |
¥ 4,098.00 | 2023-04-14 |
5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalen-2-amine;hydrochloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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